Cas no 178396-28-6 (Benzothiazole, 6-bromo-2,5-dimethyl-)

• Product Name: Benzothiazole, 6-bromo-2,5-dimethyl-
• CAS No: 178396-28-6
• MF: C₉H₈BrNS
• MW: 242.135519981384
• CID: 1371967
• PubChem ID: 22403412
• Update Time: 2025-10-28

Benzothiazole, 6-bromo-2,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Benzothiazole, 6-bromo-2,5-dimethyl-
• SCHEMBL8977888
• 178396-28-6
• BS-16119
• D83952
• AKOS030624288
• 6-bromo-2,5-dimethyl-1,3-benzothiazole
• C9H8BrNS
• 6-Bromo-2,5-dimethylbenzo[d]thiazole

• Inchi： 1S/C9H8BrNS/c1-5-3-8-9(4-7(5)10)12-6(2)11-8/h3-4H,1-2H3
• InChI Key： HAFVLYMSCHNSRD-UHFFFAOYSA-N
• SMILES： BrC1=CC2=C(C=C1C)N=C(C)S2

Computed Properties

• Exact Mass: 240.95614
• Monoisotopic Mass: 240.95608g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 41.1Ų

Experimental Properties

• PSA: 12.89

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on Benzothiazole, 6-bromo-2,5-dimethyl-

Recent Advances in the Study of Benzothiazole, 6-bromo-2,5-dimethyl- (CAS: 178396-28-6) in Chemical Biology and Pharmaceutical Research

The compound Benzothiazole, 6-bromo-2,5-dimethyl- (CAS: 178396-28-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This heterocyclic compound, characterized by its benzothiazole core and bromo- and dimethyl-substituents, exhibits unique chemical properties that make it a valuable scaffold for designing novel therapeutic agents. Recent studies have explored its potential as a precursor for synthesizing bioactive molecules with applications in oncology, neurology, and infectious diseases.

One of the most notable advancements in the study of Benzothiazole, 6-bromo-2,5-dimethyl- is its role in the development of kinase inhibitors. Kinases are critical targets in cancer therapy, and researchers have identified this compound as a promising starting point for designing selective inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 178396-28-6 exhibited potent inhibitory activity against specific tyrosine kinases involved in tumor proliferation. The study employed structure-activity relationship (SAR) analysis to optimize the compound's efficacy, leading to the identification of several derivatives with improved binding affinity and reduced off-target effects.

In addition to its applications in oncology, Benzothiazole, 6-bromo-2,5-dimethyl- has shown potential in neurodegenerative disease research. A recent preprint article highlighted its ability to modulate amyloid-beta aggregation, a key pathological feature of Alzheimer's disease. The study utilized in vitro assays and molecular docking simulations to elucidate the compound's mechanism of action, revealing its interaction with specific residues on amyloid-beta peptides. These findings suggest that 178396-28-6 could serve as a lead compound for developing anti-aggregation therapies, although further in vivo validation is required.

The synthetic versatility of Benzothiazole, 6-bromo-2,5-dimethyl- has also been explored in antimicrobial drug development. A 2024 report in Bioorganic & Medicinal Chemistry Letters described the synthesis of novel analogs with enhanced activity against drug-resistant bacterial strains. The researchers employed a combination of computational modeling and high-throughput screening to identify analogs with improved pharmacokinetic properties. Notably, one derivative exhibited potent activity against methicillin-resistant Staphylococcus aureus (MRSA), with a minimum inhibitory concentration (MIC) of 2 µg/mL, underscoring the compound's potential in addressing antibiotic resistance.

Despite these promising developments, challenges remain in the clinical translation of Benzothiazole, 6-bromo-2,5-dimethyl--based therapeutics. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further optimization and preclinical studies. Recent efforts have focused on prodrug strategies and formulation technologies to overcome these limitations. For instance, a 2023 patent application disclosed a nanoparticle-based delivery system designed to enhance the solubility and targeted delivery of 178396-28-6 derivatives, demonstrating significant improvements in in vivo efficacy.

In conclusion, Benzothiazole, 6-bromo-2,5-dimethyl- (CAS: 178396-28-6) represents a highly versatile scaffold with broad applications in drug discovery. Its recent advancements in kinase inhibition, neurodegenerative disease modulation, and antimicrobial activity highlight its potential as a cornerstone for future therapeutic development. Continued research efforts, particularly in optimizing its pharmacokinetic and safety profiles, will be crucial for translating these findings into clinically viable treatments. The compound's unique chemical properties and demonstrated bioactivity make it a compelling subject for ongoing and future studies in the chemical biology and pharmaceutical fields.